5-bromo-N-(4-methoxy-3-nitrophenyl)-2-furamide

• IUPAC Name: 5-bromo-N-(4-methoxy-3-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C12H9BrN2O5/c1-19-9-3-2-7(6-8(9)15(17)18)14-12(16)10-4-5-11(13)20-10/h2-6H,1H3,(H,14,16)
• InChI Key: QWYHREAOTRIDBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=C(O2)Br)[N+](=O)[O-]
• Molecular Formula: C12H9BrN2O5
• Molecular Weight: 341.11 g/mol

Description

5-bromo-N-(4-methoxy-3-nitrophenyl)-2-furamide, also known as BMNPF, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. BMNPF belongs to the class of nitroaromatic compounds, which have been extensively studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 5-bromo-N-(4-methoxy-3-nitrophenyl)-2-furamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cell proliferation and survival, such as protein kinase B (Akt) and extracellular signal-regulated kinase (ERK). This compound has also been found to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to decrease the expression of certain genes involved in cell proliferation and survival, such as cyclin D1 and Bcl-2. This compound has also been found to increase the expression of genes involved in apoptosis, such as caspase-3 and -9. In addition, this compound has been shown to inhibit the migration and invasion of cancer cells, which may help to prevent the spread of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-N-(4-methoxy-3-nitrophenyl)-2-furamide in lab experiments is its potent antitumor activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and survival, as well as for the development of new anticancer drugs. However, one limitation of using this compound is that it may exhibit cytotoxicity towards normal cells, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research on 5-bromo-N-(4-methoxy-3-nitrophenyl)-2-furamide. One area of interest is the development of new anticancer drugs based on the structure of this compound. Researchers may also investigate the potential of this compound as a treatment for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies may be conducted to elucidate the mechanism of action of this compound and to identify potential drug targets.

Scientific Research Applications

5-bromo-N-(4-methoxy-3-nitrophenyl)-2-furamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including human breast cancer, lung cancer, and colon cancer. This compound has also been found to inhibit the growth of drug-resistant cancer cells, making it a promising candidate for the development of new anticancer drugs.